Cas no 909787-71-9 (Benzoic acid, 3-[6-(2-nitrophenyl)-5-phenyl-3-pyridazinyl]-, methyl ester)

• Product Name: Benzoic acid, 3-[6-(2-nitrophenyl)-5-phenyl-3-pyridazinyl]-, methyl ester
• CAS No: 909787-71-9
• MF: C₂₄H₁₇N₃O₄
• MW: 411.409485578537
• CID: 1962751
• Update Time: 2024-12-30

Benzoic acid, 3-[6-(2-nitrophenyl)-5-phenyl-3-pyridazinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[6-(2-nitrophenyl)-5-phenyl-3-pyridazinyl]-, methyl ester

• Inchi： 1S/C24H17N3O4/c1-31-24(28)18-11-7-10-17(14-18)21-15-20(16-8-3-2-4-9-16)23(26-25-21)19-12-5-6-13-22(19)27(29)30/h2-15H,1H3
• InChI Key： OUILHMKIYQZYCF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2=NN=C(C3=CC=CC=C3[N+]([O-])=O)C(C3=CC=CC=C3)=C2)=C1

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 620.8±55.0 °C(Predicted)
• pka: 0.83±0.10(Predicted)